Cas no 1844160-80-0 (4-[(2s)-Oxiran-2-yl]pyrimidine)

• Product Name: 4-[(2s)-Oxiran-2-yl]pyrimidine
• CAS No: 1844160-80-0
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 5820564
• PubChem ID: 131113052
• Update Time: 2025-05-24

4-[(2s)-Oxiran-2-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-1769959
• 4-[(2s)-oxiran-2-yl]pyrimidine
• 1844160-80-0
• 4-[(2s)-Oxiran-2-yl]pyrimidine

• Inchi： 1S/C6H6N2O/c1-2-7-4-8-5(1)6-3-9-6/h1-2,4,6H,3H2/t6-/m1/s1
• InChI Key： KMDCVVHZHQOUPS-ZCFIWIBFSA-N
• SMILES： O1C[C@@H]1C1C=CN=CN=1

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-[(2s)-Oxiran-2-yl]pyrimidine

4-[(2S)-Oxiran-2-yl]pyrimidine: A Promising Compound in Chemical and Pharmaceutical Research

4-[(2S)-Oxiran-2-yl]pyrimidine (CAS No. 1844160-80-0) is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in chemical and pharmaceutical research. This compound, characterized by its distinctive pyrimidine core and oxirane substituent, holds promise in various fields, including medicinal chemistry, organic synthesis, and materials science.

The structure of 4-[(2S)-Oxiran-2-yl]pyrimidine is particularly noteworthy. The pyrimidine ring, a fundamental building block in nucleic acids and many pharmaceuticals, provides a robust platform for functionalization. The presence of the (2S)-oxirane substituent introduces a chiral center, which can significantly influence the compound's biological activity and reactivity. This chiral feature makes 4-[(2S)-Oxiran-2-yl]pyrimidine an attractive candidate for enantioselective synthesis and drug development.

Recent research has highlighted the potential of 4-[(2S)-Oxiran-2-yl]pyrimidine in several areas. In medicinal chemistry, this compound has been explored for its ability to modulate various biological targets. For instance, studies have shown that derivatives of 4-[(2S)-Oxiran-2-yl]pyrimidine exhibit potent inhibitory activity against specific enzymes involved in disease pathways. This makes it a valuable lead compound for the development of novel therapeutic agents.

In the realm of organic synthesis, 4-[(2S)-Oxiran-2-yl]pyrimidine serves as a versatile intermediate. Its reactivity with a wide range of nucleophiles allows for the facile introduction of diverse functional groups, thereby expanding its utility in the synthesis of complex molecules. Researchers have successfully utilized this compound to construct intricate architectures with high stereocontrol, demonstrating its potential in the development of advanced materials and pharmaceuticals.

The pharmacological properties of 4-[(2S)-Oxiran-2-yl]pyrimidine have also been a focus of recent investigations. Preliminary studies suggest that this compound may possess anti-inflammatory and anti-cancer activities. For example, in vitro assays have shown that certain derivatives can effectively inhibit the proliferation of cancer cells while exhibiting minimal toxicity towards normal cells. These findings underscore the therapeutic potential of 4-[(2S)-Oxiran-2-yl]pyrimidine and warrant further exploration in preclinical and clinical settings.

Moreover, the stability and solubility of 4-[(2S)-Oxiran-2-yl]pyrimidine are important considerations for its practical applications. Researchers have optimized synthetic routes to enhance these properties, ensuring that the compound remains stable under various conditions and can be readily dissolved in common solvents. This optimization is crucial for both laboratory-scale experiments and large-scale production processes.

In conclusion, 4-[(2S)-Oxiran-2-yl]pyrimidine (CAS No. 1844160-80-0) represents a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique structure, reactivity, and biological activity make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.